Cas no 57164-25-7 (2H-Tetrazole,copper(2+) salt (2:1))

• Product Name: 2H-Tetrazole,copper(2+) salt (2:1)
• CAS No: 57164-25-7
• MF: CH₂CuN₄
• MW: 133.599380016327
• CID: 382048
• PubChem ID: 54601774
• Update Time: 2025-04-19

2H-Tetrazole,copper(2+) salt (2:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole,copper(2+) salt (2:1)
• copper,2H-tetrazole
• NSC286650
• NSC-286650
• copper;2H-tetrazole
• 57164-25-7
• DTXSID30713212

• Inchi： 1S/CH2N4.Cu/c1-2-4-5-3-1;/h1H,(H,2,3,4,5);/q;+2
• InChI Key： PGDDROZUHNWWHU-UHFFFAOYSA-N
• SMILES： [Cu+2].N1N=NC=N1

Computed Properties

• Exact Mass: 132.95800
• Monoisotopic Mass: 132.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 26.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5A^2

Experimental Properties

• Density: 1.477
• Boiling Point: 220.2°Cat760mmHg
• Flash Point: 114.6°C
• PSA: 54.46000
• LogP: -0.80280